Cas no 6049-54-3 (b-Tyrosine)

• Product Name: b-Tyrosine
• CAS No: 6049-54-3
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD00181810
• CID: 46364
• PubChem ID: 440311
• Update Time: 2025-05-19

b-Tyrosine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(4-hydroxyphenyl)propionic acid
• 3-(4-Hydroxyphenyl)-beta-alanine
• 3-Amino-3-(4-hydroxyphenyl)propanoic Acid
• 3-Amino-3-(4-hydroxy-phenyl)-propionic acid
• Betasine
• Betazine
• beta-Tyrosine
• 3-Amino-3-(4-hydroxyphenyl)propanoate
• 3-azanyl-3-(4-hydroxyphenyl)propanoic acid
• 3-amino-3-(4-hydroxyphenyl)propionate
• C04368
• Oprea1_505170
• aminohydroxyphenylpropanoicacid
• JYPHNHPXFNEZBR-UHFFFAOYSA-N
• SB
• A830352
• A868966
• CS-0186759
• Propanoic acid, 3-amino-3-(4-hydroxyphenyl)-
• SR-01000597153-1
• AB04424
• BB 0249699
• NS00014711
• SR-01000597153
• SCHEMBL284828
• 151FE4E1-8AE4-43FC-AA1F-CF6E2A62B7FF
• DTXSID30975898
• 3-(4-Hydroxyphenyl)-beta-alanine;3-Amino-3-(4-hydroxyphenyl)propanoic Acid
• (S)-3-AMINO-3-(4-HYDROXY-PHENYL)-PROPIONIC ACID
• FT-0647870
• MFCD00181810
• AB17825
• (S)-(+)-3-(BENZYLOXYCARBONYL)-5-OXO-4-OXAZOLIDINEACETICACID
• J-511576
• (S)-b-Amino-4-hydroxybenzenepropanoic acid
• Q27102141
• 73025-69-1
• 6049-54-3
• CHEMBL4161970
• 3-Amino-3-(4-hydroxyphenyl)propanoicAcid
• EN300-1842357
• 8R-0644
• AKOS000266380
• (R)-4-HYDROXY-BETA-PHENYLALANINE
• A50481
• AKOS016045546
• FT-0654326
• 3-amino-3-(4-hydroxyphenyl) propanoic acid
• 3R-Amino-3-(4-hydroxy-phenyl)-propionic acid
• A837697
• FT-0654813
• CHEBI:16939
• SY027393
• b-Tyrosine
• ALBB-007468
• (S)- 3-Amino-3-(4-hydroxyphenyl)-propionic acid
• DA-04508
• STK501144
• (R)- 3-Amino-3-(4-hydroxyphenyl)-propionic acid
• beta-Amino-4-hydroxybenzenepropanoic Acid; 3-Amino-3-(4-hydroxyphenyl)propanoic Acid; 3-Amino-3-(4-hydroxyphenyl)propionic Acid
• 73025-68-0
• (R)-3-Amino-3-(4-hydroxy-phenyl)-propionic acid

• MDL： MFCD00181810
• Inchi： 1S/C9H11NO3/c10-8(5-9(12)13)6-1-3-7(11)4-2-6/h1-4,8,11H,5,10H2,(H,12,13)
• InChI Key： JYPHNHPXFNEZBR-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC(=CC=1)O)N)=O

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 83.6

Experimental Properties

• Density: 1.329
• Melting Point: 193-195°C
• Boiling Point: 378.7 ℃ at 760 mmHg
• Flash Point: 182.9°C
• Refractive Index: 1.612
• PSA: 83.55000
• LogP: 1.56700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Beta amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on b-Tyrosine

Professional Introduction to b-Tyrosine (CAS No: 6049-54-3)

b-Tyrosine, chemically known by its CAS number 6049-54-3, is a significant compound in the field of biochemical research and pharmaceutical development. This amino acid derivative plays a crucial role in various biological processes and has garnered considerable attention due to its multifaceted applications. The compound's unique structural properties and its involvement in neurotransmitter synthesis make it a subject of extensive study in both academic and industrial settings.

The molecular structure of b-Tyrosine (CAS No: 6049-54-3) consists of a phenolic group attached to a tyrosine backbone, which contributes to its reactivity and functionality. This configuration allows it to participate in numerous enzymatic reactions, including the synthesis of important neurotransmitters such as dopamine, norepinephrine, and epinephrine. These neurotransmitters are pivotal in regulating mood, stress responses, and cognitive functions, highlighting the compound's potential therapeutic value.

Recent advancements in neuropharmacology have underscored the importance of b-Tyrosine in enhancing cognitive performance. Studies have demonstrated that supplementation with this compound can improve focus, attention, and mental alertness. The mechanism behind this effect is attributed to its ability to increase the levels of key neurotransmitters in the brain, thereby enhancing synaptic communication. This has led to the exploration of b-Tyrosine as a potential treatment for cognitive disorders such as ADHD and age-related memory decline.

In addition to its neurobiological significance, b-Tyrosine (CAS No: 6049-54-3) has been investigated for its role in metabolic health. Research indicates that this amino acid derivative can influence the synthesis of melanin, a pigment responsible for skin and hair coloration. Furthermore, it is involved in the production of thyroid hormones, which are essential for regulating metabolism and energy expenditure. These findings suggest that b-Tyrosine may have applications in dermatological treatments and metabolic disorders.

The pharmaceutical industry has also shown interest in b-Tyrosine due to its potential as a precursor for various therapeutic agents. Its structural versatility allows for modifications that can enhance drug efficacy and reduce side effects. For instance, derivatives of b-Tyrosine have been explored as candidates for treating neurodegenerative diseases such as Parkinson's disease. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for developing targeted therapies that address neurological disorders directly.

Ethical considerations and regulatory compliance are paramount when developing pharmaceutical products based on compounds like b-Tyrosine (CAS No: 6049-54-3). Manufacturers must adhere to stringent guidelines to ensure safety and efficacy. Clinical trials are conducted to evaluate the compound's pharmacokinetics, dosing regimens, and potential interactions with other medications. These trials provide critical data that informs regulatory bodies such as the FDA and EMA, ensuring that only safe and effective products reach the market.

The future prospects of b-Tyrosine are promising, with ongoing research exploring new applications and formulations. Innovations in drug delivery systems may enhance the bioavailability of this compound, making it more accessible for therapeutic use. Additionally, advancements in synthetic biology could lead to more efficient production methods, reducing costs and increasing availability. These developments hold the potential to revolutionize treatments for neurological and metabolic conditions.

In conclusion, b-Tyrosine, identified by its CAS number 6049-54-3, is a versatile compound with significant implications in biochemical research and pharmaceutical applications. Its role in neurotransmitter synthesis, metabolic health, and drug development underscores its importance in modern medicine. As research continues to uncover new insights into its mechanisms of action, the therapeutic potential of this compound is likely to expand further, offering hope for innovative treatments across multiple medical disciplines.